Cas no 1619-89-2 (Tetradecanoic acid, 6-oxo-)

• Product Name: Tetradecanoic acid, 6-oxo-
• CAS No: 1619-89-2
• Molecular Formula: C₁₄H₂₆O₃
• Molecular Weight: 242.35444
• CID: 1342017
• PubChem ID: 454063

Tetradecanoic acid, 6-oxo- Properties

Names and Identifiers

• Tetradecanoic acid, 6-oxo-
• 6-Oxomyristic acid
• 6-oxotetradecanoic acid
• 6-Ketomyristic acid
• 6CO Myristic acid
• DTXSID50332383
• 1619-89-2
• CHEBI:174253
• LMFA01060100
• CO6
• 6-oxo-tetradecanoic acid
• G68438

• InChIKey： FCMLVMXRWKFUTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H26O3/c1-2-3-4-5-6-7-10-13(15)11-8-9-12-14(16)17/h2-12H2,1H3,(H,16,17)
• SMILES： CCCCCCCCC(=O)CCCCC(O)=O

Computed Properties

• Exact Mass: 242.18828
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 242.18819469g/mol
• Heavy Atom Count: 17
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids